Cas no 2227800-27-1 (rac-(1R,2R)-2-(2-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid)

Technical Introduction: rac-(1R,2R)-2-(2-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid is a chiral cyclopropane derivative featuring a hydroxy-methoxyphenyl substituent and a carboxylic acid functional group. Its rigid cyclopropane core and polar substituents contribute to its utility as a versatile intermediate in organic synthesis and pharmaceutical research. The compound's stereochemistry and functional groups make it valuable for studying structure-activity relationships, particularly in drug discovery and asymmetric synthesis. Its balanced lipophilicity and hydrogen-bonding potential enhance its compatibility with diverse reaction conditions. This compound is often employed in the development of bioactive molecules, leveraging its constrained geometry to modulate molecular interactions. High purity and well-defined stereochemistry ensure reproducibility in research applications.
rac-(1R,2R)-2-(2-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid structure
2227800-27-1 structure
Product Name:rac-(1R,2R)-2-(2-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid
CAS No:2227800-27-1
MF:C11H12O4
MW:208.210583686829
CID:6396212
PubChem ID:165755616
Update Time:2025-07-04

rac-(1R,2R)-2-(2-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • rac-(1R,2R)-2-(2-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid
    • 2227800-27-1
    • EN300-1817714
    • Inchi: 1S/C11H12O4/c1-15-6-2-3-7(10(12)4-6)8-5-9(8)11(13)14/h2-4,8-9,12H,5H2,1H3,(H,13,14)/t8-,9+/m0/s1
    • InChI Key: HGQUGQGZBNZVBA-DTWKUNHWSA-N
    • SMILES: OC([C@@H]1C[C@H]1C1C=CC(=CC=1O)OC)=O

Computed Properties

  • Exact Mass: 208.07355886g/mol
  • Monoisotopic Mass: 208.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 66.8Ų

rac-(1R,2R)-2-(2-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1817714-0.05g
rac-(1R,2R)-2-(2-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid
2227800-27-1
0.05g
$948.0 2023-09-19
Enamine
EN300-1817714-0.1g
rac-(1R,2R)-2-(2-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid
2227800-27-1
0.1g
$993.0 2023-09-19
Enamine
EN300-1817714-0.25g
rac-(1R,2R)-2-(2-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid
2227800-27-1
0.25g
$1038.0 2023-09-19
Enamine
EN300-1817714-0.5g
rac-(1R,2R)-2-(2-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid
2227800-27-1
0.5g
$1084.0 2023-09-19
Enamine
EN300-1817714-1.0g
rac-(1R,2R)-2-(2-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid
2227800-27-1
1g
$1129.0 2023-06-01
Enamine
EN300-1817714-2.5g
rac-(1R,2R)-2-(2-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid
2227800-27-1
2.5g
$2211.0 2023-09-19
Enamine
EN300-1817714-5.0g
rac-(1R,2R)-2-(2-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid
2227800-27-1
5g
$3273.0 2023-06-01
Enamine
EN300-1817714-10.0g
rac-(1R,2R)-2-(2-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid
2227800-27-1
10g
$4852.0 2023-06-01
Enamine
EN300-1817714-1g
rac-(1R,2R)-2-(2-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid
2227800-27-1
1g
$1129.0 2023-09-19
Enamine
EN300-1817714-5g
rac-(1R,2R)-2-(2-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid
2227800-27-1
5g
$3273.0 2023-09-19

rac-(1R,2R)-2-(2-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid Related Literature

Additional information on rac-(1R,2R)-2-(2-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid

Professional Introduction to Rac-(1R,2R)-2-(2-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic Acid (CAS No. 2227800-27-1)

Rac-(1R,2R)-2-(2-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid, a compound with the CAS number 2227800-27-1, is a structurally unique molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with an aromatic ring system, which imparts distinct physicochemical properties and biological activities. The presence of both hydroxyl and methoxy substituents on the aromatic ring further enhances its potential as a pharmacophore in drug discovery.

The cyclopropane moiety is a key feature of this compound, known for its strained three-membered ring that often enhances binding affinity to biological targets. This structural motif has been widely explored in medicinal chemistry due to its ability to induce conformational constraints, which can improve the efficacy and selectivity of drug candidates. In particular, the rac-(1R,2R) configuration indicates a specific stereochemical arrangement that may play a crucial role in its biological interactions.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies have shown that the aromatic ring system, particularly the hydroxyl and methoxy groups, can engage in hydrogen bonding and π-stacking interactions with protein receptors. These interactions are critical for modulating enzyme activity and receptor binding affinity, making this compound a promising candidate for further investigation.

One of the most compelling aspects of Rac-(1R,2R)-2-(2-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid is its potential application in the development of novel therapeutic agents. The combination of structural rigidity provided by the cyclopropane ring and the functional diversity of the aromatic substituents suggests multiple avenues for drug design. For instance, modifications to the hydroxyl or methoxy groups could fine-tune pharmacokinetic properties such as solubility, metabolic stability, and bioavailability.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial findings indicate that it may exhibit inhibitory effects on certain enzymes or receptors relevant to inflammatory pathways. The cyclopropane ring's ability to adopt specific conformations could facilitate selective binding to target proteins, minimizing off-target effects. Additionally, the presence of hydrophilic and lipophilic regions within the molecule allows for versatile interactions with both hydrophobic and hydrophilic pockets of biological targets.

The synthesis of Rac-(1R,2R)-2-(2-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid presents unique challenges due to the strain inherent in the cyclopropane ring. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound in sufficient quantities for research purposes. Advances in asymmetric synthesis have enabled the efficient preparation of enantiomerically pure forms, which is essential for evaluating stereochemical influences on biological activity.

Future research directions may focus on exploring derivative compounds generated by modifying the functional groups or introducing additional substituents into the structure. Such modifications could lead to compounds with enhanced potency or improved pharmacokinetic profiles. Additionally, investigating the compound's interactions with nucleic acids or other biomolecules could uncover novel mechanisms of action that may be relevant for therapeutic applications.

The growing interest in cyclopropane-containing molecules underscores their potential as building blocks for next-generation pharmaceuticals. Rac-(1R,2R)-2-(2-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid exemplifies how structural innovation can drive advancements in drug discovery. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to play a significant role in developing innovative therapeutic solutions.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk